Cas no 61273-24-3 (Ethanediamide, N,N''-1,3-propanediylbis-)

• Product Name: Ethanediamide, N,N''-1,3-propanediylbis-
• CAS No: 61273-24-3
• MF: C₇H₁₂N₄O₄
• MW: 216.194581031799
• CID: 486256
• PubChem ID: 15820501
• Update Time: 2025-04-19

Ethanediamide, N,N''-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N,N''-1,3-propanediylbis-
• N'-[3-(oxamoylamino)propyl]oxamide
• SCHEMBL9765342
• N~1~,N~1'~-(Propane-1,3-diyl)diethanediamide
• 61273-24-3
• DTXSID50578603
• 1,3-propylenebis(oxamide)

• Inchi： 1S/C7H12N4O4/c8-4(12)6(14)10-2-1-3-11-7(15)5(9)13/h1-3H2,(H2,8,12)(H2,9,13)(H,10,14)(H,11,15)
• InChI Key： VDNLMOXCKVYTBN-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)NCCCNC(C(N)=O)=O

Computed Properties

• Exact Mass: 216.08596
• Monoisotopic Mass: 216.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.38